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barnidipine hydrochloride barnidipine hydrochloride
Brand Name: Vulcanchem
CAS No.: 104831-94-9
VCID: VC0019790
InChI: InChI=1S/C27H29N3O6.ClH/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19;/h4-11,14,22,25,28H,12-13,15-16H2,1-3H3;1H/t22-,25+;/m1./s1
SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC2CCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC.Cl
Molecular Formula: C27H30ClN3O6
Molecular Weight: 528.002

barnidipine hydrochloride

CAS No.: 104831-94-9

Main Products

VCID: VC0019790

Molecular Formula: C27H30ClN3O6

Molecular Weight: 528.002

barnidipine hydrochloride - 104831-94-9

CAS No. 104831-94-9
Product Name barnidipine hydrochloride
Molecular Formula C27H30ClN3O6
Molecular Weight 528.002
IUPAC Name 5-O-[(3R)-1-benzylpyrrolidin-3-yl] 3-O-methyl (4S)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
Standard InChI InChI=1S/C27H29N3O6.ClH/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19;/h4-11,14,22,25,28H,12-13,15-16H2,1-3H3;1H/t22-,25+;/m1./s1
Standard InChIKey XEMPUKIZUCIZEY-UZZZOFKESA-N
SMILES CC1=C(C(C(=C(N1)C)C(=O)OC2CCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC.Cl
Synonyms 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, methyl 1-(phenylmethyl)-3-pyrrolidinyl ester, monohydrochloride, [R-(R*,S*)]-
PubChem Compound 24844540
Last Modified Nov 17 2021
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